Cas no 1518830-19-7 (4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol)

• Product Name: 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol
• CAS No: 1518830-19-7
• MF: C₈H₈F₂O₃
• MW: 190.144129753113
• CID: 6011573
• PubChem ID: 80604881
• Update Time: 2025-11-01

4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol
• AKOS019171353
• 1518830-19-7
• EN300-1935735

• Inchi： 1S/C8H8F2O3/c9-8(10)7(13)4-1-2-5(11)6(12)3-4/h1-3,7-8,11-13H
• InChI Key： JTIKNJRZJCCKNA-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)O)O)O)F

Computed Properties

• Exact Mass: 190.04415044g/mol
• Monoisotopic Mass: 190.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol

Professional Introduction to Compound with CAS No. 1518830-19-7 and Product Name: 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol

4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol, identified by the CAS number 1518830-19-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study for potential applications in drug development and material science. The presence of both fluoro and hydroxyl functional groups in its molecular structure imparts distinct reactivity and stability characteristics, which are critical for its utility in various chemical processes.

The molecular structure of 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol consists of a benzene ring substituted with two hydroxyl groups at the 1 and 2 positions, and an ethyl chain terminated by two fluorine atoms at the 2-position. This arrangement results in a molecule with high polarizability and significant solubility in polar solvents, which are advantageous for its use in synthetic chemistry and biological assays. The fluoro-substituents play a crucial role in modulating the electronic properties of the molecule, enhancing its interactions with biological targets.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in the development of novel therapeutic agents. The introduction of fluorine atoms into organic molecules often leads to improved metabolic stability, enhanced binding affinity to biological receptors, and altered pharmacokinetic profiles. In the case of 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol, the fluoro groups contribute to its resistance to enzymatic degradation, making it a promising candidate for drug formulations that require prolonged biological activity.

One of the most intriguing aspects of this compound is its potential application as an intermediate in the synthesis of more complex pharmacophores. The hydroxyl groups provide reactive sites for further functionalization through esterification, etherification, or oxidation reactions, allowing chemists to tailor its properties for specific applications. For instance, researchers have explored its use in the development of novel antiviral agents, where the combination of fluoro and hydroxyl functionalities enhances binding to viral proteases and polymerases.

The synthesis of 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by hydroxylation steps. The use of advanced catalytic systems has enabled more efficient and environmentally friendly synthesis methods, reducing waste generation and energy consumption.

In addition to its pharmaceutical applications, 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol has shown promise in material science research. Its unique molecular architecture makes it a suitable candidate for designing advanced polymers and liquid crystals with tailored optical and electronic properties. The fluoro-substituents enhance the thermal stability of polymers, while the hydroxyl groups facilitate cross-linking reactions to form robust networks.

Recent studies have also explored the potential use of 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol as a ligand in coordination chemistry. The combination of hydroxyl and fluoro groups provides multiple coordination sites for metal ions, enabling the formation of stable complexes with applications in catalysis and sensing technologies. These complexes have been found to exhibit enhanced catalytic activity in various organic transformations, including oxidation and reduction reactions.

The biological activity of 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol has been extensively studied in recent years. Initial pharmacological screening has revealed potential effects on enzymes such as cytochrome P450 monooxygenases, which are critical for drug metabolism. The presence of fluoro groups has been shown to modulate enzyme activity by influencing substrate binding affinity and reaction kinetics. Further research is ongoing to elucidate the exact mechanisms by which this compound interacts with biological targets.

One notable finding is the compound's ability to inhibit certain inflammatory pathways by interacting with intracellular signaling molecules. The hydroxyl groups facilitate hydrogen bonding interactions with polar residues in protein targets, while the fluoro-substituents enhance lipophilicity for better membrane penetration. These properties make it a promising candidate for developing anti-inflammatory drugs with improved efficacy and reduced side effects.

The development of 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol as a drug candidate also involves rigorous safety testing to ensure its biocompatibility and therapeutic index. Preclinical studies have evaluated its toxicity profile across various animal models, demonstrating low systemic toxicity at therapeutic doses. Additionally, its stability under different storage conditions has been assessed to ensure long-term shelf life without degradation.

The future prospects for 4-(2,2-difluoro-1-hydroxyethyl)benzene-1,2-diol are vast and multifaceted. Ongoing research aims to optimize its synthetic pathways for industrial-scale production while exploring new applications in nanotechnology and biomedicine. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from laboratory research to clinical use.